Cas no 23267-70-1 (1-Pentanesulfinyl chloride)

• Product Name: 1-Pentanesulfinyl chloride
• CAS No: 23267-70-1
• MF: C₅H₁₁ClOS
• MW: 154.658239603043
• CID: 1413857
• PubChem ID: 12507968
• Update Time: 2025-11-01

1-Pentanesulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Pentanesulfinyl chloride
• 23267-70-1
• pentane-1-sulfinyl chloride
• SCHEMBL1616141
• SY359083
• EN300-732286
• Pentane-1-sulfinic Chloride
• MFCD31447631

• Inchi： 1S/C5H11ClOS/c1-2-3-4-5-8(6)7/h2-5H2,1H3
• InChI Key： GBQFILKXWSJJOZ-UHFFFAOYSA-N
• SMILES： ClS(CCCCC)=O

Computed Properties

• Exact Mass: 154.02203
• Monoisotopic Mass: 154.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07

Additional information on 1-Pentanesulfinyl chloride

Chemical Profile of 1-Pentanesulfinyl Chloride (CAS No. 23267-70-1)

1-Pentanesulfinyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 23267-70-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its sulfinyl and chloro functional groups, serves as a versatile intermediate in synthetic chemistry, particularly in the development of fine chemicals and biologically active molecules.

The structure of 1-Pentanesulfinyl chloride consists of a pentane backbone substituted with a sulfinyl group (-SO₂-) at one end and a chlorine atom at the other. This unique arrangement imparts distinct reactivity patterns, making it a valuable building block for constructing more complex molecular architectures. The presence of both electron-withdrawing sulfoxide and electrophilic chloro groups allows for diverse chemical transformations, including nucleophilic substitution, elimination reactions, and coupling processes.

In recent years, 1-Pentanesulfinyl chloride has been explored in the synthesis of novel pharmaceutical agents. Its utility in constructing heterocyclic compounds and sulfonamide derivatives has been particularly highlighted. Sulfonamides are a class of molecules widely recognized for their biological activity, ranging from antimicrobial to anti-inflammatory properties. The incorporation of the pentanesulfinyl chloride moiety into these scaffolds often enhances their pharmacokinetic profiles and binding affinity to biological targets.

One notable application of 1-Pentanesulfinyl chloride is in the preparation of sulfonamide-based drugs that target enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, researchers have utilized this compound to synthesize sulfonamides that inhibit dipeptidyl peptidase-4 (DPP-4), an enzyme critical for glucose regulation. The success of such derivatives in preclinical studies underscores the importance of 1-Pentanesulfinyl chloride as a synthetic intermediate.

The reactivity of 1-Pentanesulfinyl chloride also makes it a valuable tool in materials science. For example, its ability to undergo metal-catalyzed cross-coupling reactions has been leveraged in the development of advanced polymers and coatings. These materials exhibit enhanced durability and functionality, making them suitable for applications in electronics and aerospace industries.

From a synthetic chemistry perspective, 1-Pentanesulfinyl chloride offers several advantages over alternative reagents. Its stability under various reaction conditions allows for straightforward handling and integration into multi-step synthetic routes. Additionally, its compatibility with a wide range of nucleophiles enables chemists to tailor molecular structures with precision.

The industrial production of 1-Pentanesulfinyl chloride typically involves the sulfonylation of pentane derivatives followed by chlorination. Advances in catalytic processes have improved the efficiency and sustainability of these synthetic routes, reducing waste generation and energy consumption. Such innovations align with global efforts to promote green chemistry principles.

Recent research has also highlighted the role of 1-Pentanesulfinyl chloride in medicinal chemistry beyond traditional drug development. Its derivatives have been investigated for their potential as agrochemicals, offering novel solutions for crop protection against pests and pathogens. This expansion into new applications demonstrates the broad utility and adaptability of this compound.

The safety profile of 1-Pentanesulfinyl chloride is another critical consideration. While it is not classified as a hazardous substance under standard regulatory frameworks, appropriate handling procedures must be followed to ensure worker safety. Proper ventilation, personal protective equipment (PPE), and storage conditions are essential when working with this compound.

In conclusion, 1-Pentanesulfinyl chloride (CAS No. 23267-70-1) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for researchers seeking to develop innovative molecular architectures. As scientific understanding advances, the potential uses of this compound are expected to expand further, reinforcing its importance in modern chemistry.